Cas no 946330-80-9 (1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)
1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-benzodioxol-5-yl)-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
- 1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
-
- Inchi: 1S/C17H13N3O4S/c21-15-6-10(17-18-16(19-24-17)14-2-1-5-25-14)8-20(15)11-3-4-12-13(7-11)23-9-22-12/h1-5,7,10H,6,8-9H2
- InChI Key: GEOKGQAWGOOFBS-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C3OCOC3=C2)CC(C2ON=C(C3SC=CC=3)N=2)CC1=O
1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-4031-2μmol |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 2μl |
$57.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-5μmol |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 5μl |
$63.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-10μmol |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 10μl |
$69.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-20μmol |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 20μl |
$79.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-1mg |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 1mg |
$54.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-2mg |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 2mg |
$59.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-3mg |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 3mg |
$63.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-4mg |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 4mg |
$66.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-5mg |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 5mg |
$69.0 | 2023-04-24 | |
| Life Chemicals | F3222-4031-10mg |
1-(2H-1,3-benzodioxol-5-yl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
946330-80-9 | 90%+ | 10mg |
$79.0 | 2023-04-24 |
1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
Introduction to 1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 946330-80-9)
The compound 1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, identified by its CAS number 946330-80-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The synergistic arrangement of benzodioxol, thiophene, and oxadiazole moieties within its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.
Recent studies have highlighted the importance of benzodioxol derivatives in the development of bioactive compounds. The presence of this motif often confers enhanced binding affinity and selectivity towards various enzymatic and receptor targets. In particular, the 1-(2H-1,3-benzodioxol-5-yl) moiety has been implicated in the design of compounds with potential antimicrobial and anti-inflammatory properties. The integration of this group with other heterocycles such as thiophene and oxadiazole further enriches the structural diversity and functional potential of the compound.
The thiophen-2-yl substituent is another critical component of this molecule, contributing to its pharmacological profile. Thiophene derivatives are well-documented for their role in modulating biological pathways associated with neurological disorders, cardiovascular diseases, and cancer. The combination of thiophene with the oxadiazole ring enhances the compound's ability to interact with biological macromolecules, potentially leading to novel therapeutic effects. This structural configuration has been explored in recent research as a strategy to improve drug-like properties such as solubility, metabolic stability, and cell permeability.
The core structure of 1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one incorporates a pyrrolidinone scaffold, which is a common pharmacophore in medicinal chemistry. Pyrrolidinone derivatives exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and analgesic effects. The presence of multiple heterocyclic rings in this compound suggests that it may exhibit pleiotropic effects by engaging multiple biological targets simultaneously. This characteristic is particularly valuable in the development of multifunctional drugs that can address complex diseases.
Current research trends indicate that the integration of diverse heterocyclic systems is a powerful approach for designing novel bioactive molecules. The structural complexity of 1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-y l)-1,2,4 oxadiazol -5 -y lpyrrolidin -2 -one aligns well with this trend. By combining the known pharmacological properties of each moiety, researchers aim to uncover new therapeutic opportunities. Preliminary computational studies have suggested that this compound may possess favorable interactions with proteins involved in signal transduction and metabolic pathways.
In addition to its structural complexity, the compound's potential lies in its synthetic accessibility. Advances in synthetic methodologies have made it possible to construct intricate heterocyclic frameworks efficiently. The availability of versatile building blocks such as benzodioxol, thiophene, and oxadiazole derivatives has facilitated the rapid design and synthesis of analogues for structural optimization. This capability is crucial for drug discovery pipelines where rapid iteration and testing are essential.
The pharmacokinetic profile of 1-(2H - 1 , 3 -benzodioxol -5 - yl ) -4 -3 -( thi ophen - 2 - y l ) - 1 , 2 , 4 ox adiaz ol -5 - y lpy rrol idin e - 2 - one is another area of interest. The presence of multiple aromatic rings suggests that it may exhibit good oral bioavailability and metabolic stability. However , further experimental studies are required to validate these predictions and optimize the pharmacokinetic properties through structure-based drug design principles.
Future directions in the study of this compound may include exploring its mechanism of action through biochemical assays and cellular experiments. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further development efforts. Additionally , investigating its efficacy in preclinical models could pave the way for clinical trials in relevant disease settings.
The broader significance of this research lies in its contribution to the chemical toolbox available for drug discovery. By demonstrating the utility of complex heterocyclic systems like 1-( 2 H - 1 , 3 benz odiox ol -5 yl ) -4 -3 -( thi ophen e - 2 y l ) - 1 , 2 , 4 ox adiaz ol e d py rrol idin e e o n e, scientists can inspire new generations of bioactive molecules with tailored properties for addressing unmet medical needs.
946330-80-9 (1-(2H-1,3-benzodioxol-5-yl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)